Ropotrectinib

• CAS No.: 1802220-02-5
• Product Name: Ropotrectinib
• Molecular Formula: C18H18FN5O2
• Molecular Weight: 355.3734
• IUPAC Name: (3R,11S)-6-fluoro-3,11-dimethyl-10-oxa-2,13,17,18,21-pentazatetracyclo[13.5.2.04,9.018,22]docosa-1(21),4(9),5,7,15(22),16,19-heptaen-14-one
• Standard InChI: InChI=1S/C18H18FN5O2/c1-10-8-20-18(25)14-9-21-24-6-5-16(23-17(14)24)22-11(2)13-7-12(19)3-4-15(13)26-10/h3-7,9-11H,8H2,1-2H3,(H,20,25)(H,22,23)/t10-,11+/m0/s1
• Standard InChIKey: FIKPXCOQUIZNHB-WDEREUQCSA-N
• SMILES: CC1CNC(=O)C2=C3N=C(C=CN3N=C2)NC(C4=C(O1)C=CC(=C4)F)C
• Appearance: Solid powder
• Description: Ropotrectinib, also known as TPX-0005, is a potent ALK/ROS-1/TRK inhibitor. TPX-0005 plus EGFR TKI suppressed expression and activation of RTKs and downstream signaling intermediates. Co-expression of CDCP1 and AXL is often observed in EGFR-mutation-positive tumors, limiting the efficacy of EGFR TKIs. Co-treatment with EGFR TKI and TPX-0005 warrants testing.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: TPX-0005; TPX 0005; TPX0005; Ropotrectinib
• Reference: 1: Karachaliou N, Chaib I, Cardona AF, Berenguer J, Bracht JWP, Yang J, Cai X,
• PubChem Compound: 135565923
• Last Modified: Nov 11 2021